Cas no 70050-55-4 (D-Ornithine, 2-(difluoromethyl)-, monohydrochloride)

D-Ornithine, 2-(difluoromethyl)-, monohydrochloride structure
70050-55-4 structure
Product Name:D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
CAS No:70050-55-4
MF:C6H15ClF2N2O3
MW:236.644707918167
CID:547778
Update Time:2023-08-03

D-Ornithine, 2-(difluoromethyl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

    • D-Ornithine, 2-(difluoromethyl)-, monohydrochloride
    • 348FJN4U97
    • Eflornithine hydrochloride, (R)-
    • Ornithine, 2-(difluoromethyl)-, monohydrochloride, (+)-
    • Inchi: 1S/C6H12F2N2O2.ClH.H2O/c7-4(8)6(10,5(11)12)2-1-3-9;;/h4H,1-3,9-10H2,(H,11,12);1H;1H2/t6-;;/m0../s1
    • InChI Key: FJPAMFNRCFEGSD-ILKKLZGPSA-N
    • SMILES: Cl.FC([C@](C(=O)O)(CCCN)N)F.O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 166
  • Topological Polar Surface Area: 90.3
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